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Compound of Interest

Compound Name: 2,5-Dimethyl-3(2H)-furanone

Cat. No.: B084847

Essential Safety and Handling Guide for 2,5-
Dimethyl-3(2H)-furanone

This guide provides immediate and essential safety and logistical information for handling 2,5-
Dimethyl-3(2H)-furanone in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification

2,5-Dimethyl-3(2H)-furanone is a flammable liquid and is harmful if swallowed.[1] It may also
cause skin irritation.[1] The GHS classification for this chemical is summarized in the table

below.
Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids Category 3
vapor[1]
Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]
Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Signal Word: Warning
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table summarizes the recommended PPE for handling 2,5-Dimethyl-3(2H)-furanone.

Body Part Recommended Protection Specifications

Use eyewear that has been
o tested and approved under
Safety glasses with side )
Eyes/Face ) appropriate government
shields or goggles.
standards such as NIOSH

(US) or EN 166 (EU).

Nitrile or other resistant gloves

are recommended. Always
Hands Chemical-resistant gloves. inspect gloves prior to use and

dispose of them if they are

contaminated.

A standard laboratory coat
Body Laboratory coat. should be worn to prevent skin

contact.

If ventilation is inadequate, a
Respiratory Use in a well-ventilated area. NIOSH-approved respirator

may be necessary.

Operational Plan: Handling Procedures

Adherence to proper handling procedures is critical to minimize exposure and prevent
accidents.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.
e An eyewash station and safety shower should be readily accessible.

Handling Steps:
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Ensure all necessary PPE is worn before handling the chemical.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

Ground and bond the container and receiving equipment to prevent static discharge.[2]
Use only non-sparking tools.[2]

Take precautionary measures against static discharge.[2]

Avoid contact with skin and eyes.

Do not eat, drink, or smoke when using this product.

Keep the container tightly closed when not in use.[2]
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Figure 1. A simplified workflow for the safe handling of 2,5-Dimethyl-3(2H)-furanone.
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Disposal Plan

Proper disposal of 2,5-Dimethyl-3(2H)-furanone and contaminated materials is crucial to
prevent environmental contamination and ensure laboratory safety.

Waste Segregation and Collection:

e Liquid Waste: Collect any unused or waste 2,5-Dimethyl-3(2H)-furanone in a designated,
labeled, and sealed container for flammable liquid waste.

o Solid Waste: Contaminated materials such as gloves, absorbent pads, and weighing papers
should be collected in a separate, labeled hazardous waste container.

Disposal Procedure:
o All waste must be disposed of in accordance with federal, state, and local regulations.
» Do not dispose of down the drain or with general laboratory trash.

o Consult with your institution's environmental health and safety (EHS) office for specific

disposal guidelines.
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Figure 2. A logical workflow for the proper disposal of 2,5-Dimethyl-3(2H)-furanone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084847#personal-protective-equipment-for-handling-
2-5-dimethyl-3-2h-furanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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